Cas no 920512-29-4 (Phenol, 2-amino-5-[[(4,6-dimethoxy-2-pyrimidinyl)amino]methyl]-)

• Product Name: Phenol, 2-amino-5-[[(4,6-dimethoxy-2-pyrimidinyl)amino]methyl]-
• CAS No: 920512-29-4
• MF: C₁₃H₁₆N₄O₃
• MW: 276.291142463684
• CID: 756379
• PubChem ID: 69342047
• Update Time: 2025-04-19

Phenol, 2-amino-5-[[(4,6-dimethoxy-2-pyrimidinyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-amino-5-[[(4,6-dimethoxy-2-pyrimidinyl)amino]methyl]-
• 2-amino-5-[[(4,6-dimethoxypyrimidin-2-yl)amino]methyl]phenol
• SCHEMBL5175540
• 2-Amino-5-{[(4,6-dimethoxypyrimidin-2-yl)amino]methyl}phenol
• DTXSID00740313
• 920512-29-4

• Inchi： 1S/C13H16N4O3/c1-19-11-6-12(20-2)17-13(16-11)15-7-8-3-4-9(14)10(18)5-8/h3-6,18H,7,14H2,1-2H3,(H,15,16,17)
• InChI Key： SKIQXAQSCYNTGJ-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CNC1N=C(C=C(N=1)OC)OC)N

Computed Properties

• Exact Mass: 276.12224039g/mol
• Monoisotopic Mass: 276.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 103Ų